1-(3-Bromo-5-chloro-2-ethoxy-4-methylphenyl)ethanol
Cat. No. B8584336
M. Wt: 293.58 g/mol
InChI Key: CROGGKFGGAYLEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09199982B2
Procedure details
Sodium tetrahydroborate (0.31 g, 8.1 mmol) was added to a mixture of 1-(3-bromo-5-chloro-2-ethoxy-4-methylphenyl)ethanone (1.5 g, 5.4 mmol) in methanol (25 mL) at 0° C. and the resultant reaction mixture was stirred at room temperature for 1 hour. The solvent was removed and the resulting residue was diluted with ethyl acetate, washed with sat. NaHCO3, water, brine, then dried over Na2SO4, filtered and concentrated. The crude product was purified by silica gel chromatography, eluting with 0 to 30% EtOAc in hexanes (0.30 g, 90%).
Quantity
1.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[BH4-].[Na+].[Br:3][C:4]1[C:5]([O:15][CH2:16][CH3:17])=[C:6]([C:12](=[O:14])[CH3:13])[CH:7]=[C:8]([Cl:11])[C:9]=1[CH3:10]>CO>[Br:3][C:4]1[C:5]([O:15][CH2:16][CH3:17])=[C:6]([CH:12]([OH:14])[CH3:13])[CH:7]=[C:8]([Cl:11])[C:9]=1[CH3:10] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.31 g
|
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Type
|
reactant
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|
Smiles
|
[BH4-].[Na+]
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Name
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|
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Quantity
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1.5 g
|
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Type
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reactant
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Smiles
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BrC=1C(=C(C=C(C1C)Cl)C(C)=O)OCC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the resultant reaction mixture
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed
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ADDITION
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Type
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ADDITION
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Details
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the resulting residue was diluted with ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with sat. NaHCO3, water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product was purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluting with 0 to 30% EtOAc in hexanes (0.30 g, 90%)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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|
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Smiles
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BrC=1C(=C(C=C(C1C)Cl)C(C)O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
